7,7-dimethyl-4-phenyl-4,6,7,8-tetrahydro-2H-chromene-2,5(3H)-dione

• IUPAC Name: 7,7-dimethyl-4-phenyl-3,4,6,8-tetrahydrochromene-2,5-dione
• InChI: InChI=1S/C17H18O3/c1-17(2)9-13(18)16-12(11-6-4-3-5-7-11)8-15(19)20-14(16)10-17/h3-7,12H,8-10H2,1-2H3
• InChI Key: ACKKSNYRXQNYHT-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC2=C(C(CC(=O)O2)C3=CC=CC=C3)C(=O)C1)C
• Molecular Formula: C17H18O3
• Molecular Weight: 270.32 g/mol

Description

Crystal Structure Analysis

The crystal structure of a closely related compound, 1-(7,8-Dimethyl-2-oxo-2H-chromen-4-ylmethyl)-pyrrolidine-2,5-dione, has been elucidated, revealing that it crystallizes in the triclinic system with a space group P1. The pyrrolidine ring is planar and rotated by 82.36° with respect to the coumarin moiety, indicating a significant conformational relationship between the two components of the molecule. The stability of the crystal packing is attributed to C–H·O, C–H·π hydrogen bonds and π-π stacking interactions .

Synthesis Analysis

A one-pot, three-component synthesis method has been developed for a similar compound, 2-amino-7,7-dimethyl-4-(4-(methylthio)phenyl)-5-oxo-5,6,7,8-tetrahydro-4H-chromene-3-carbonitrile. This method utilizes nickel ferrite magnetic nanoparticles as a recyclable catalyst in a green solvent at 40 °C. The structure of the synthesized product was confirmed using various spectroscopic techniques, including FT-IR, 1H NMR, 13C NMR, and single crystal X-ray structure analysis .

Another efficient synthesis approach for related compounds involves a one-pot, four-component green synthesis method. This process yields novel 2-(2-amino-7,7-dimethyl-5-oxo-4-phenyl-5,6,7,8-tetrahydro-4H-chromene-3-carbonyl)-2,3-dihydrophthalazine-1,4-dione derivatives. The synthesis is catalyzed by L-proline in ethanol and is characterized by its environmental friendliness, simplicity, and mild reaction conditions .

Molecular Structure Analysis

Computational electronic structure investigations of the synthesized 2-amino-7,7-dimethyl-4-(4-(methylthio)phenyl)-5-oxo-5,6,7,8-tetrahydro-4H-chromene-3-carbonitrile have been conducted using Density Functional Theory (DFT). The geometries of the compound were optimized, and the electronic spectrum was analyzed in DMSO solvent. The study includes frontier molecular orbitals, molecular electrostatic potential, electronic properties, natural charges, and natural bond orbital analysis, providing a comprehensive understanding of the electronic characteristics of the compound .

Chemical Reactions Analysis

The synthesis of 7-(Aryl)-10,10-dimethyl-10,11-dihydrochromeno[4,3-b]chromene-6,8(7H,9H)-dione derivatives has been achieved through a one-pot synthesis method. This method involves the condensation of three components: 4-hydroxycoumarin, 5,5-dimethyl-1,3-cyclohexanedione, and aromatic aldehydes, using various catalysts such as tetrabutylammonium bromide (TBAB), diammonium hydrogen phosphate (DAHP), or ferric chloride (FeCl3). The reaction mechanisms vary depending on the catalyst used, and the synthesized compounds have been evaluated for their antibacterial activity .

Physical and Chemical Properties Analysis

While the physical and chemical properties specific to 7,7-dimethyl-4-phenyl-4,6,7,8-tetrahydro-2H-chromene-2,5(3H)-dione are not directly reported in the provided papers, the studies on related compounds offer insights into the stability, crystalline nature, and potential biological activities of similar chromene derivatives. The use of green chemistry principles in the synthesis of these compounds also suggests favorable environmental and safety profiles .